Cas no 1684396-27-7 (S-2-Benzothiazolyl-2-amino-a-(methoxyimino)-4-thiazolethiolacetate)

• Product Name: S-2-Benzothiazolyl-2-amino-a-(methoxyimino)-4-thiazolethiolacetate
• CAS No: 1684396-27-7
• MF: C₁₃H₁₀N₄O₂S₃
• MW: 350.439097881317
• CID: 4557781
• Update Time: 2023-11-22

S-2-Benzothiazolyl-2-amino-a-(methoxyimino)-4-thiazolethiolacetate Chemical and Physical Properties

Names and Identifiers

• S-2-Benzothiazolyl 2-amino-alpha-(methoxyimino)-4-thiazolethiolacetate
• S-Benzothiazol-2-yl 2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)thioacetate
• (Z)-S-2-Benzothiazolyl-2-amino-alpha-(methoxyimino)-4-thiazolethiolacetate
• (Z)-S-Benzo[d]thiazol-2-yl 2-(2-aminothiazol-4-yl)-2-(methoxyimino)ethanethioate
• THI017
• Q27271928
• 2-(2-Amino-4-thiazolyl)-2-methoxyiminoacetic,thiobenzot
• S-2-Benzothiazolyl-2-amino-a-(methoxyimino)-4-thiazolethiolacetate

• Inchi： 1S/C13H10N4O2S3/c1-19-17-10(8-6-20-12(14)15-8)11(18)22-13-16-7-4-2-3-5-9(7)21-13/h2-6H,1H3,(H2,14,15)/b17-10+
• InChI Key： COFDRZLHVALCDU-LICLKQGHSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)SC(/C(/C1=CSC(N)=N1)=N/OC)=O

Computed Properties

• Exact Mass: 349.996589g/mol
• Monoisotopic Mass: 349.996589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 172
• Molecular Weight: 350.4g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles